Cas no 175135-79-2 (2-(4-Methylphenoxy)pyridine-3-carbonyl Chloride)
2-(4-Methylphenoxy)pyridine-3-carbonyl chloride is a versatile intermediate in organic synthesis, particularly valued for its reactivity as an acyl chloride. The compound features a pyridine core substituted with a 4-methylphenoxy group at the 2-position and a carbonyl chloride at the 3-position, making it useful for constructing complex heterocyclic frameworks. Its electrophilic nature enables efficient acylation reactions, facilitating the formation of amides, esters, and other derivatives. The presence of the methylphenoxy moiety enhances solubility in organic solvents, aiding in purification and handling. This reagent is particularly advantageous in pharmaceutical and agrochemical research, where precise functionalization of pyridine-based scaffolds is required. Proper storage under anhydrous conditions is recommended to maintain stability.
175135-79-2 structure
Product Name:2-(4-Methylphenoxy)pyridine-3-carbonyl Chloride
CAS No:175135-79-2
MF:C13H10ClNO2
MW:247.677002429962
CID:136929
PubChem ID:2774899
Update Time:2025-05-27
2-(4-Methylphenoxy)pyridine-3-carbonyl Chloride Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarbonylchloride, 2-(4-methylphenoxy)-
- 2-(4-methylphenoxy)nicotinoyl chloride
- 2-(4-METHYLPHENOXY)PYRIDINE-3-CARBONYL CHLORIDE
- AC1MCP3E
- AC1Q2MQD
- AG-B-86567
- CTK0H3967
- MolPort-001-761-843
- SBB100322
- BUTTPARK 91\14-07
- 2-(p-Tolyloxy)nicotinoylchloride
- SCHEMBL5213935
- 175135-79-2
- 2-p-tolyloxypyridine-3-carbonyl chloride
- DTXSID20379260
- FT-0608674
- 2-(4-METHYLPHENOXY)PYRIDINE-3-CARBONYLCHLORIDE
- AKOS015911370
- 2-(p-Tolyloxy)nicotinoyl chloride
- MFCD00067838
- PS-10713
- CGQBNLMZQVRGLL-UHFFFAOYSA-N
- 2-(4-Methylphenoxy)pyridine-3-carbonyl Chloride
-
- Inchi: 1S/C13H10ClNO2/c1-9-4-6-10(7-5-9)17-13-11(12(14)16)3-2-8-15-13/h2-8H,1H3
- InChI Key: CGQBNLMZQVRGLL-UHFFFAOYSA-N
- SMILES: ClC(C1=CC=CN=C1OC1C=CC(C)=CC=1)=O
Computed Properties
- Exact Mass: 247.04000
- Monoisotopic Mass: 247.0400063g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 39.2Ų
Experimental Properties
- PSA: 39.19000
- LogP: 3.56130
2-(4-Methylphenoxy)pyridine-3-carbonyl Chloride Security Information
- Hazard Statement: Corrosive
-
Hazardous Material Identification:
2-(4-Methylphenoxy)pyridine-3-carbonyl Chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR21707-250mg |
2-(4-Methylphenoxy)pyridine-3-carbonyl chloride |
175135-79-2 | 250mg |
£128.00 | 2025-02-19 | ||
| Apollo Scientific | OR21707-1g |
2-(4-Methylphenoxy)pyridine-3-carbonyl chloride |
175135-79-2 | 1g |
£384.00 | 2025-02-19 | ||
| TRC | M695563-10mg |
2-(4-Methylphenoxy)pyridine-3-carbonyl Chloride |
175135-79-2 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M695563-50mg |
2-(4-Methylphenoxy)pyridine-3-carbonyl Chloride |
175135-79-2 | 50mg |
$ 95.00 | 2022-06-03 | ||
| TRC | M695563-100mg |
2-(4-Methylphenoxy)pyridine-3-carbonyl Chloride |
175135-79-2 | 100mg |
$ 135.00 | 2022-06-03 | ||
| Key Organics Ltd | PS-10713-10mg |
2-(4-Methylphenoxy)pyridine-3-carbonyl chloride |
175135-79-2 | >95% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | PS-10713-5mg |
2-(4-Methylphenoxy)pyridine-3-carbonyl chloride |
175135-79-2 | >95% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | PS-10713-1mg |
2-(4-Methylphenoxy)pyridine-3-carbonyl chloride |
175135-79-2 | >95% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | PS-10713-100mg |
2-(4-Methylphenoxy)pyridine-3-carbonyl chloride |
175135-79-2 | >95% | 100mg |
£146.00 | 2025-02-09 | |
| Key Organics Ltd | PS-10713-50mg |
2-(4-Methylphenoxy)pyridine-3-carbonyl chloride |
175135-79-2 | >95% | 50mg |
£102.00 | 2025-02-09 |
2-(4-Methylphenoxy)pyridine-3-carbonyl Chloride Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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